5-(3,4-dichlorophenoxy)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde

• Molecular Formula: C12H10Cl2N2O2
• Molecular Weight: 285.12 g/mol
• IUPAC Name: 5-(3,4-dichlorophenoxy)-1,3-dimethylpyrazole-4-carbaldehyde
• InChI: InChI=1S/C12H10Cl2N2O2/c1-7-9(6-17)12(16(2)15-7)18-8-3-4-10(13)11(14)5-8/h3-6H,1-2H3
• InChI Key: KWWGEADCRZLJSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1C=O)OC2=CC(=C(C=C2)Cl)Cl)C

Description

5-(3,4-dichlorophenoxy)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde is a useful research compound. Its molecular formula is C12H10Cl2N2O2 and its molecular weight is 285.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-chloro-1,3-dimethyl-1H-pyrazole-4-carbaldehyde (500.0 mg, 0.00315 mol), 3,4-dichlorophenol (565 mg, 0.00344 mol) and potassium hydroxide (265 mg, 0.00472 mol) were stirred in DMF (2.0 mL). Mixture was heated at 150° C. for 20 min using microwave. Water was added and resulting mixture was extracted with ethyl acetate. Organic layer was washed with brine twice, dried over MgSO4 and evaporated. The resulting oil was purified by column chromatography (10% to 20% ethyl acetate/heptane) to give 5-(3,4-dichlorophenoxy)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde (492 mg, 54.7%) as white solid.